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Compound of Interest

Compound Name: Calyxin B

Cat. No.: B15593086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eriocalyxin B is a natural ent-kaurane diterpenoid isolated from the plant Isodon eriocalyx.[1]

[2] It has garnered significant interest in the scientific community for its potent biological

activities, particularly its anti-cancer properties.[3][4][5] This document provides detailed

protocols for the preparation and storage of Eriocalyxin B stock solutions, ensuring optimal

stability and performance in experimental settings.

Physicochemical Properties
Property Value

Molecular Formula C₂₀H₂₄O₅

Molecular Weight 344.40 g/mol

Appearance Colorless powder

CAS Number 84745-95-9

Stock Solution Preparation and Storage
Proper preparation and storage of Eriocalyxin B stock solutions are critical for maintaining its

stability and activity.[2] Solutions of Eriocalyxin B are known to be unstable, and it is highly
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recommended to prepare them fresh for each experiment.[2][4]

Solubility and Recommended Solvents
Solvent Concentration Notes

Dimethyl sulfoxide (DMSO) ≥ 30 mg/mL

Anhydrous DMSO is the

recommended solvent for

creating a stock solution.[3]

Methanol Soluble (e.g., 1 mg/mL)

Can be used for preparing

solutions for specific analytical

purposes.

Aqueous Buffers Poorly soluble

Not recommended for

preparing stock solutions due

to instability and low solubility.

[3]

Storage Conditions
Storage Condition Powder Stock Solution in DMSO

Long-term
-20°C, protected from light and

moisture.[2][6]

-80°C for up to 6 months

(protect from light).[3][7]

Short-term
Room temperature for up to 2

weeks during transportation.[6]

-20°C for up to 1 month

(protect from light).[2][3]

Note: It is crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles, which can lead to degradation of the compound.[3][7]

Experimental Protocols
Preparation of a 10 mM Eriocalyxin B Stock Solution in
DMSO
Materials:

Eriocalyxin B powder (MW: 344.40 g/mol )
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the Eriocalyxin B powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh out 3.44 mg of Eriocalyxin B powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Eriocalyxin B powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming to 37°C or using an ultrasonic bath can aid in dissolution.

Aliquoting: Dispense the stock solution into single-use, light-protected (amber) sterile

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.[3][7]

Preparation of Working Solutions
When preparing working solutions for cell-based assays, it is important to keep the final DMSO

concentration low (typically <0.5%) to avoid solvent-induced cytotoxicity.[3]

Procedure:

Thaw a single-use aliquot of the 10 mM Eriocalyxin B stock solution at room temperature.

Perform serial dilutions in the appropriate cell culture medium or experimental buffer to

achieve the desired final concentration.
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Vortex gently during dilution to ensure proper mixing and minimize precipitation.

Use the working solution immediately after preparation.[3]

Safety and Handling
While a specific Safety Data Sheet (SDS) for Eriocalyxin B is not readily available, standard

laboratory safety precautions should be followed when handling this compound. It is

recommended to wear personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses. Handle the powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Signaling Pathways and Biological Activity
Eriocalyxin B has been shown to exert its biological effects, primarily anti-cancer activities,

through the modulation of several key signaling pathways.[2]

Akt/mTOR/p70S6K Pathway: Eriocalyxin B can suppress the phosphorylation of Akt and

mTOR, leading to the induction of apoptosis and autophagy in cancer cells.[3][8]

NF-κB Pathway: It has been reported to induce apoptosis by inhibiting the NF-κB signaling

pathway in some cancer cell lines.[2]

STAT3 Signaling: Eriocalyxin B can covalently bind to STAT3, preventing its phosphorylation

and activation, which is crucial for the survival and proliferation of many tumor cells.[9][10]

Induction of Reactive Oxygen Species (ROS): The cytotoxic effects of Eriocalyxin B are

often associated with an increase in intracellular ROS levels.[2]

Visualizations
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Stock Solution Preparation

Storage

Working Solution Preparation

Weigh Eriocalyxin B Powder

Dissolve in Anhydrous DMSO

Vortex to Homogenize

Aliquot into Single-Use Vials

Store at -80°C (Long-term) Store at -20°C (Short-term)

Thaw Aliquot

Dilute in Assay Buffer

Use Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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